Cas no 66907-04-8 (ammonium terbium(3+) disulphate)

• Product Name: ammonium terbium(3+) disulphate
• CAS No: 66907-04-8
• MF: H₄NO₈S₂Tb
• MW: 369.088996887207
• CID: 964894
• PubChem ID: 6455401
• Update Time: 2025-04-19

ammonium terbium(3+) disulphate Chemical and Physical Properties

Names and Identifiers

• ammonium terbium(3+) disulphate
• ammonium terbium(+3) cation disulfate
• EINECS 266-517-0
• 66907-04-8
• NS00086608

• Inchi： 1S/H3N.2H2O4S.Tb/c;2*1-5(2,3)4;/h1H3;2*(H2,1,2,3,4);/q;;;+3/p-3
• InChI Key： DJQAPIGRBVZLFL-UHFFFAOYSA-K
• SMILES： [Tb+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].[NH4+]

Computed Properties

• Exact Mass: 528.77642
• Monoisotopic Mass: 368.863175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178

Experimental Properties

• Boiling Point: 330°C at 760 mmHg
• Flash Point: °C
• PSA: 283.76